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Compound of Interest

Compound Name: 2-(Methoxymethyl)benzofuran

Cat. No.: B15204767

For Researchers, Scientists, and Drug Development Professionals
October 24, 2025

This technical guide provides a comprehensive overview of the structural analysis of 2-
(methoxymethyl)benzofuran, a heterocyclic compound of interest in medicinal chemistry and
materials science. Due to the limited availability of direct experimental data for this specific
molecule, this document outlines a plausible synthetic route and presents predicted
spectroscopic data based on the analysis of structurally related compounds. This guide is
intended to serve as a valuable resource for researchers engaged in the synthesis,
characterization, and application of novel benzofuran derivatives.

Predicted Physicochemical Properties

A summary of the predicted physicochemical properties of 2-(methoxymethyl)benzofuran is
presented below. These values are computationally derived and serve as an initial guide for
experimental work.
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Property Predicted Value
Molecular Formula C10H1002
Molecular Weight 162.19 g/mol
XLogP3 2.5

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 2

Exact Mass 162.06808 g/mol
Monoisotopic Mass 162.06808 g/mol
Topological Polar Surface Area 225 A2

Heavy Atom Count 12

Proposed Synthesis Workflow

The synthesis of 2-(methoxymethyl)benzofuran can be achieved through a two-step process
commencing with the synthesis of 2-(hydroxymethyl)benzofuran, followed by a Williamson
ether synthesis to introduce the methyl group.

[1] Chloroacetone, K2CO3

Salicylaldehyde [2] NaBH4 [2-(Hydroxymethyl)benzofuran] Na, CH3I (Williamson Ether Synthesis) [2-(Methoxymethyl)benzofuran}
( Mass Spectrometry ) ( Infrared Spectroscopy ) NM?S [;(;Z‘]Ztl‘l?é(;opy
(Provides Molecular Weight and Formula) (Identifies Functional Groups) (Determines Connectivity and Stereochemistry)

Structural Elucidation of
2-(Methoxymethyl)benzofuran
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 To cite this document: BenchChem. [Structural Analysis of 2-(Methoxymethyl)benzofuran: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15204767#2-methoxymethyl-benzofuran-structural-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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